molecular formula C6H7F2NOS B6209076 [2-(1,1-difluoroethyl)-1,3-thiazol-4-yl]methanol CAS No. 2384662-63-7

[2-(1,1-difluoroethyl)-1,3-thiazol-4-yl]methanol

Cat. No. B6209076
CAS RN: 2384662-63-7
M. Wt: 179.2
InChI Key:
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Description

2-(1,1-difluoroethyl)-1,3-thiazol-4-yl]methanol, commonly referred to as DFTM, is a synthetic organofluorine compound that is used in various scientific research applications. It is a versatile molecule that has been studied for its biochemical and physiological effects, as well as for its potential applications in laboratory experiments.

Mechanism of Action

DFTM is thought to act as an inhibitor of certain enzymes, such as cytochrome P450 and monoamine oxidase. It is also thought to act as an agonist of certain G-protein coupled receptors, such as the serotonin 5-HT2A receptor.
Biochemical and Physiological Effects
DFTM has been studied for its biochemical and physiological effects. For example, it has been found to have an anticonvulsant effect in animal models, as well as to have an anti-inflammatory effect in human cells. Additionally, it has been found to have an antidepressant effect in animal models.

Advantages and Limitations for Lab Experiments

DFTM has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and its effects on enzymes and receptors are well-characterized. However, it is important to note that DFTM is a synthetic compound and its effects on the human body are not yet fully understood. Therefore, caution should be taken when using it in laboratory experiments.

Future Directions

There are several potential future directions for research on DFTM. For example, further studies could be conducted to investigate its effects on other enzymes and receptors, as well as its potential therapeutic effects. Additionally, further studies could be conducted to investigate its potential interactions with other molecules, as well as its potential effects on human physiology. Finally, further studies could be conducted to investigate its potential applications in drug development.

Synthesis Methods

DFTM can be synthesized using a three-step procedure. The first step involves the reaction of 1,3-thiazol-4-ylmethanol with 1,1-difluoroethyl iodide in the presence of a base to form a difluoroethyl thiazole. The second step involves the reaction of the difluoroethyl thiazole with a Grignard reagent, such as methylmagnesium bromide, to form the desired product. The third step involves the addition of an acid to the reaction mixture to complete the synthesis.

Scientific Research Applications

DFTM has been studied for its potential applications in scientific research. For example, it has been used as a model compound to study the effects of fluorinated molecules on the human body. Additionally, it has been used to investigate the effects of fluorinated molecules on enzyme activity and protein-protein interactions.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for [2-(1,1-difluoroethyl)-1,3-thiazol-4-yl]methanol involves the reaction of 2-bromo-1,1-difluoroethane with thioamide followed by reduction of the resulting thioether to obtain the target compound.", "Starting Materials": [ "2-bromo-1,1-difluoroethane", "Thioamide", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Thioamide is dissolved in methanol and stirred at room temperature.", "Step 2: 2-bromo-1,1-difluoroethane is added dropwise to the reaction mixture and stirred for several hours.", "Step 3: The reaction mixture is quenched with hydrochloric acid and extracted with ethyl acetate.", "Step 4: The organic layer is washed with water and dried over sodium sulfate.", "Step 5: The solvent is removed under reduced pressure to obtain the crude thioether.", "Step 6: The crude thioether is dissolved in methanol and sodium borohydride is added.", "Step 7: The reaction mixture is stirred at room temperature for several hours.", "Step 8: The reaction is quenched with hydrochloric acid and extracted with ethyl acetate.", "Step 9: The organic layer is washed with water and dried over sodium sulfate.", "Step 10: The solvent is removed under reduced pressure to obtain the crude alcohol.", "Step 11: The crude alcohol is dissolved in a mixture of water and sodium hydroxide.", "Step 12: The mixture is stirred at room temperature for several hours.", "Step 13: The reaction is quenched with hydrochloric acid and extracted with ethyl acetate.", "Step 14: The organic layer is washed with water and dried over sodium sulfate.", "Step 15: The solvent is removed under reduced pressure to obtain the pure [2-(1,1-difluoroethyl)-1,3-thiazol-4-yl]methanol." ] }

CAS RN

2384662-63-7

Product Name

[2-(1,1-difluoroethyl)-1,3-thiazol-4-yl]methanol

Molecular Formula

C6H7F2NOS

Molecular Weight

179.2

Purity

95

Origin of Product

United States

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